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Compound of Interest

Compound Name: Propiolamide-13C3

CAS No.: 1185113-56-7

Cat. No.: B562222

Get Quote

As a Senior Application Scientist, I frequently oversee the implementation of isotopic labeling

workflows in proteomics and polymer chemistry. Propiolamide-13C3 ( 13C3​H3​NO ) is a highly

valuable, electron-deficient terminal alkyne used extensively as a probe in nucleophilic

conjugate additions (such as thiol-yne and amino-yne "click" reactions)[1].

However, the very properties that make it an excellent Michael acceptor also make it a reactive

chemical hazard. Improper disposal of unreacted electrophilic alkynes can lead to uncontrolled,

exothermic polymerization if mixed with incompatible nucleophilic wastes (like amines or thiols)

in a general waste carboy. This guide provides a self-validating, step-by-step operational and

disposal protocol that ensures scientific integrity, laboratory safety, and strict compliance with

Environmental Protection Agency (EPA) regulations[2].

Physicochemical & Hazard Profile
Before handling Propiolamide-13C3, it is critical to understand its physical properties and

hazard classifications. While the Carbon-13 isotope poses no radiological hazard, the chemical

backbone is an acute irritant and reactive alkyne[3].
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Property Specification

Chemical Name Propiolamide-13C3

CAS Number 1185113-56-7[4]

Molecular Weight 72.04 g/mol [4]

Appearance White to light yellow powder[3]

Hazard Classifications
Acute Tox. 4 (Oral), Skin Irrit. 2, Eye Irrit. 2,

STOT SE 3[3]

Chemical Reactivity
Electron-deficient terminal alkyne (Michael

acceptor)[1]

Operational Plan: Thiol-Yne Click Conjugation
To understand the waste generated, we must first look at a standard operational workflow. The

following protocol details the conjugation of Propiolamide-13C3 to a thiol-containing peptide.

Causality Check: We perform this reaction at pH 8.0 because the slight alkalinity ensures the

peptide's thiol group is deprotonated into a highly nucleophilic thiolate anion, which rapidly

attacks the electron-deficient alkyne of the propiolamide[1].

Step-by-Step Methodology:
Solubilization: Weigh 5.0 mg of Propiolamide-13C3 and dissolve it in 500 µL of anhydrous

Dimethylformamide (DMF). Note: Anhydrous DMF is chosen to prevent premature hydrolysis

of the amide while ensuring complete solubility.

Conjugation: Add the alkyne solution dropwise to 5.0 mL of a 10 mM peptide solution

buffered in 50 mM Tris-HCl (pH 8.0).

Incubation: Stir the mixture continuously for 2 hours at 25 °C.

Isolation: Purify the labeled peptide via preparative HPLC.

Waste Collection: The HPLC flow-through (approx. 5.5 mL) contains DMF, Tris buffer, and

unreacted Propiolamide-13C3. This flow-through must be collected for targeted
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deactivation.
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Workflow of Propiolamide-13C3 Thiol-Yne Conjugation and Waste Segregation.

Propiolamide-13C3 Waste Quenching & Disposal
Procedures
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The EPA mandates that hazardous chemical waste be properly segregated, labeled, and stored

in a Satellite Accumulation Area (SAA)[2]. Because unreacted Propiolamide-13C3 is a reactive

Michael acceptor, dumping it directly into a mixed organic waste carboy poses a risk of

runaway exothermic reactions with other laboratory waste.

Phase 1: Chemical Quenching (Deactivation)
Causality Check: We intentionally add an excess of a cheap, low-odor thiol to the waste

stream. This forces a complete Michael addition, permanently converting the reactive alkyne

into a stable, inert thioether adduct before it ever reaches the waste carboy[1].

Addition: To the 5.5 mL of collected reaction waste, add 50 mg of N-acetylcysteine (a benign

thiol).

Agitation: Stir the waste mixture for 1 hour at room temperature.

Self-Validating Protocol: Spot 1 µL of the quenched waste onto a silica TLC plate and apply a

Potassium Permanganate ( KMnO4​) stain.

Logic: Terminal alkynes rapidly reduce KMnO4​, turning the purple stain brown. If the

purple color persists, it is absolute confirmation that 100% of the Propiolamide-13C3 has

been successfully deactivated.

Phase 2: Liquid Waste Segregation
Once validated, transfer the quenched liquid into a designated "Non-Halogenated Organic

Waste" container.

Ensure the container is stored in a compliant SAA with secondary containment (e.g., a high-

density polyethylene spill tray)[2].

Log the addition of "DMF, Water, and trace Thioether Adducts" on the hazardous waste

manifest.

Phase 3: Solid Waste Disposal
Empty glass vials that originally contained the Propiolamide-13C3 powder, alongside

contaminated pipette tips and nitrile gloves, must NOT go into standard municipal trash.
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Place these items into a rigid, puncture-resistant container lined with a hazardous waste bag.

Label the container clearly as "Hazardous Solid Waste - Propiolamide Contaminated"[2].
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Decision matrix for the segregation and disposal of Propiolamide-13C3 laboratory waste.

Emergency Spill Response Protocol
In the event of an accidental release, immediate containment is required to prevent respiratory

exposure and surface contamination[3].

For Solid Powder Spills: Do NOT sweep with a brush, as this aerosolizes the fine powder,

increasing inhalation risks. Instead, cover the powder with damp absorbent paper towels.

Carefully scoop the damp mass into a hazardous waste container. Wash the affected

benchtop thoroughly with soap and water.

For Liquid Solution Spills: Surround the spill with an inert absorbent material (such as

vermiculite or universal chemical spill pads). Once absorbed, use a plastic scoop to transfer

the material into a sealed hazardous waste bucket.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. pubs.acs.org [pubs.acs.org]

2. danielshealth.com [danielshealth.com]

3. fishersci.com [fishersci.com]

4. Propiolamide-13C3 | C3H3NO | CID 45040279 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Propiolamide-13C3 proper disposal procedures].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b562222/docs#propiolamide-13c3-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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